
Spectroscopic Characterization of 1-(4-
Ethylphenyl)ethanamine: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-(4-Ethylphenyl)ethanamine

CAS No.: 147116-33-4

Cat. No.: B116099

Get Quote

Senior Application Scientist Note: Experimental spectroscopic data for 1-(4-
Ethylphenyl)ethanamine (CAS 147116-33-4) is not readily available in public-facing scientific

databases. This guide has been developed by a Senior Application Scientist to provide a

robust, in-depth technical overview based on predictive models and comparative analysis with

structurally analogous compounds. The principles and methodologies described herein are

grounded in established spectroscopic theory and provide a strong framework for the

characterization of this and similar molecules.

Introduction
1-(4-Ethylphenyl)ethanamine is a primary amine belonging to the phenethylamine class of

compounds. Its structure is characterized by an ethyl group and an aminoethyl group attached

to a central benzene ring at the para position. Accurate structural elucidation and purity

assessment are critical for any application, from synthetic chemistry to drug development.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This

guide provides a detailed analysis of the expected spectroscopic data for 1-(4-
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Ethylphenyl)ethanamine, offering insights into spectral interpretation and the underlying

chemical principles.

Molecular Structure and Spectroscopic Overview
A thorough understanding of the molecule's structure is fundamental to interpreting its

spectroscopic data. Below is the chemical structure with atom numbering used for NMR

assignments.

Caption: Molecular structure of 1-(4-Ethylphenyl)ethanamine with IUPAC numbering for NMR

assignments.

The key structural features influencing the spectra are:

Aromatic Ring: A 1,4-disubstituted (para) benzene ring. The two sets of aromatic protons

(H2/H6 and H3/H5) are chemically equivalent due to symmetry.

Ethyl Group: A -CH₂CH₃ group, which will show characteristic splitting patterns in ¹H NMR.

Aminoethyl Group: A -CH(NH₂)CH₃ group, containing a chiral center at C7. The protons of

the amine group are exchangeable, and the methine and methyl protons will exhibit specific

NMR signals.

The following diagram illustrates the general workflow for a comprehensive spectroscopic

analysis of a novel compound like 1-(4-Ethylphenyl)ethanamine.
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Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis and structural confirmation of an

organic compound.

Mass Spectrometry (MS)
Principle & Causality: In Electron Ionization Mass Spectrometry (EI-MS), the molecule is

bombarded with high-energy electrons, causing it to ionize and fragment. The fragmentation

pattern is predictable and characteristic of the molecule's structure, providing a "fingerprint."

The most stable carbocations will be the most abundant fragments.

Predicted Fragmentation: The molecular weight of 1-(4-Ethylphenyl)ethanamine (C₁₀H₁₅N) is

149.23 g/mol .[1] The molecular ion peak (M⁺) is expected at m/z = 149. The most likely

fragmentation pathway is the benzylic cleavage (α-cleavage) at the C7-C8 bond, which is

highly favored due to the formation of a resonance-stabilized benzylic cation.

Base Peak (m/z = 134): Loss of a methyl radical (•CH₃) from the molecular ion results in the

most stable fragment.

Other Fragments:

m/z = 120: Loss of an ethyl group from the aromatic ring.

m/z = 91: A tropylium ion, common in compounds with a benzyl group, formed through

rearrangement and loss of acetonitrile.

[C10H15N]+•
m/z = 149

[C9H12N]+
m/z = 134

(Base Peak)

- •CH3

[C8H10N]+
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Caption: Predicted primary fragmentation pathway for 1-(4-Ethylphenyl)ethanamine in EI-MS.
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Infrared (IR) Spectroscopy
Principle & Causality: IR spectroscopy measures the vibrations of bonds within a molecule.

Specific functional groups absorb infrared radiation at characteristic frequencies. The presence

or absence of absorptions in particular regions of the spectrum confirms the presence of

corresponding functional groups.

Predicted IR Absorptions:

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Intensity

3400-3250 N-H Stretch Primary Amine (NH₂) Medium

3080-3010 Aromatic C-H Stretch C-H (sp²) Medium

2960-2850 Aliphatic C-H Stretch C-H (sp³) Strong

1620-1580 C=C Stretch Aromatic Ring Medium

1600-1450 N-H Bend (Scissoring) Primary Amine (NH₂) Medium

850-800
C-H Out-of-Plane

Bend
1,4-Disubstituted Ring Strong

The most diagnostic peaks will be the N-H stretches of the primary amine, the strong aliphatic

C-H stretches, and the strong out-of-plane bending signal confirming the 1,4-substitution

pattern on the aromatic ring. The IR spectrum of the analogous 1-phenylethanamine shows

characteristic N-H stretches around 3360 and 3280 cm⁻¹ and aromatic C-H stretches above

3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Spectrum
Principle & Causality: ¹H NMR spectroscopy provides detailed information about the number of

different types of protons, their electronic environments, and their proximity to other protons.

The chemical shift (δ) is influenced by the shielding or deshielding effects of nearby functional

groups. Spin-spin splitting (multiplicity) arises from the interaction of non-equivalent protons on

adjacent carbons and follows the n+1 rule.
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Comparative Analysis:

Ethylbenzene: The aromatic protons appear around δ 7.1-7.3 ppm, the benzylic -CH₂- at δ

2.6 ppm (quartet), and the terminal -CH₃ at δ 1.2 ppm (triplet).[2][3]

1-Phenylethanamine: The aromatic protons are in the δ 7.2-7.4 ppm range. The benzylic

methine (-CH-) is at ~δ 4.1 ppm (quartet), and the adjacent methyl (-CH₃) is at ~δ 1.4 ppm

(doublet). The NH₂ protons typically appear as a broad singlet around δ 1.5-2.0 ppm.[4]

Predicted ¹H NMR Data (500 MHz, CDCl₃):

Label (Atom
#)

Predicted δ
(ppm)

Multiplicity
Coupling (J,
Hz)

Integration Assignment

a (H2, H6) ~ 7.25 Doublet ~ 8.0 2H
Aromatic

Protons

b (H3, H5) ~ 7.15 Doublet ~ 8.0 2H
Aromatic

Protons

c (H7) ~ 4.10 Quartet ~ 6.7 1H
Methine

Proton

d (H9) ~ 2.62 Quartet ~ 7.6 2H
Benzylic

Methylene

e (NH₂) ~ 1.60 Broad Singlet - 2H
Amine

Protons

f (H8) ~ 1.40 Doublet ~ 6.7 3H
Methyl

(amine side)

g (H10) ~ 1.23 Triplet ~ 7.6 3H
Methyl (ethyl

side)

The electron-donating ethyl group will cause a slight upfield shift of the aromatic protons

compared to 1-phenylethanamine. The two sets of aromatic protons (a and b) will appear as a

pair of doublets (an AA'BB' system) due to their distinct chemical environments.
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Predicted ¹³C NMR Spectrum
Principle & Causality: ¹³C NMR provides information about the carbon skeleton of a molecule.

Each unique carbon atom gives a distinct signal. The chemical shift is sensitive to the

electronic environment, with carbons attached to electronegative atoms or part of aromatic

systems appearing further downfield.

Comparative Analysis:

Ethylbenzene: Shows signals at ~δ 144 (quaternary), ~128 (x2), and ~126 for the aromatic

carbons, ~29 for the -CH₂-, and ~16 for the -CH₃.[5]

1-Phenylethanamine: The aromatic carbons appear at ~δ 146 (quaternary), ~128.5, ~127,

and ~126. The benzylic carbon (C7) is at ~δ 51, and the methyl carbon (C8) is at ~δ 25.[1]

Predicted ¹³C NMR Data (125 MHz, CDCl₃):

Label (Atom #) Predicted δ (ppm) Assignment

C1 ~ 143.0 Quaternary Aromatic (C-NH₂)

C4 ~ 142.5 Quaternary Aromatic (C-Et)

C2, C6 ~ 128.0 Aromatic CH

C3, C5 ~ 126.5 Aromatic CH

C7 ~ 50.8 Methine Carbon (CH-NH₂)

C9 ~ 28.5 Methylene Carbon (CH₂)

C8 ~ 25.2 Methyl Carbon (CH₃-CH)

C10 ~ 15.8 Methyl Carbon (CH₃-CH₂)

Experimental Protocols
The following are standardized, self-validating protocols for acquiring the spectroscopic data

discussed.
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Mass Spectrometry (EI-MS) Protocol
Sample Preparation: Dissolve ~1 mg of 1-(4-Ethylphenyl)ethanamine in 1 mL of a volatile

solvent (e.g., methanol or dichloromethane).

Instrument Setup: Use a GC-MS system equipped with an electron ionization source. Set the

ionization energy to 70 eV.

Injection: Inject 1 µL of the sample solution into the GC inlet.

GC Separation: Use a standard non-polar column (e.g., DB-5ms). Program the oven

temperature from 50°C to 250°C at a rate of 10°C/min.

MS Acquisition: Acquire mass spectra over a range of m/z 40-400.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern,

comparing it to predicted pathways.

Infrared (IR) Spectroscopy Protocol
Sample Preparation: If the sample is a solid, use an Attenuated Total Reflectance (ATR)

accessory. Place a small amount of the solid directly on the ATR crystal. If liquid, a thin film

can be prepared between two salt plates (NaCl or KBr).

Background Scan: Perform a background scan with no sample present to account for

atmospheric CO₂ and H₂O.

Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a

range of 4000-400 cm⁻¹.

Data Analysis: Identify characteristic absorption bands and assign them to the corresponding

functional groups.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of 1-(4-Ethylphenyl)ethanamine in ~0.7 mL of

deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal

standard.
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¹H NMR Acquisition:

Tune and shim the spectrometer for optimal magnetic field homogeneity.

Acquire the spectrum using a standard pulse sequence (e.g., 30° pulse width, 2-second

relaxation delay).

Typically, 8-16 scans are sufficient.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Use a standard pulse sequence (e.g., 30° pulse width, 2-second relaxation delay).

A larger number of scans (e.g., 1024 or more) will be required due to the low natural

abundance of ¹³C.

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

data.

Calibrate the ¹H and ¹³C spectra to the TMS signal at δ 0.00 ppm.

Integrate the ¹H NMR signals and analyze the chemical shifts and multiplicities for both

spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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